Cas no 81168-11-8 (3-((tert-butyldimethylsilyloxy)methyl)benzaldehyde)

• Product Name: 3-((tert-butyldimethylsilyloxy)methyl)benzaldehyde
• CAS No: 81168-11-8
• MF: C₁₄H₂₂O₂Si
• MW: 250.40878534317
• CID: 720142
• PubChem ID: 15661765
• Update Time: 2025-04-19

3-((tert-butyldimethylsilyloxy)methyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-((tert-butyldimethylsilyloxy)methyl)benzaldehyde
• 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]Benzaldehyde
• 3-[[tert-butyl(dimethyl)silyl]oxymethyl]benzaldehyde
• 3-tert-butyldimethylsilyloxymethylbenzaldehyde
• SCHEMBL4332449
• AEUWKERRFUWVSZ-UHFFFAOYSA-N
• 3-formylbenzyl alcohol t-butyldimethylsilyl ether
• DTXSID80576490
• FT-0709993
• 81168-11-8
• 3-({[tert-butyl(dimethyl)silyl]oxy}methyl)benzaldehyde
• 3-(((tert-Butyldimethylsilyl)oxy)methyl)benzaldehyde
• 3-(tert-butyldimethylsilyloxymethyl)benzaldehyde

• Inchi： 1S/C14H22O2Si/c1-14(2,3)17(4,5)16-11-13-8-6-7-12(9-13)10-15/h6-10H,11H2,1-5H3
• InChI Key： AEUWKERRFUWVSZ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 250.138906475g/mol
• Monoisotopic Mass: 250.138906475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.02090